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Introduction
Aryl benzyl ketones, such as deoxybenzoin, are a crucial structural motif in a vast array of

biologically active molecules and are key intermediates in the synthesis of various

pharmaceuticals. The carbon-carbon bond formation between an aryl group and a benzyl group

to form a ketone is a fundamental transformation in organic synthesis. Among the various

synthetic strategies, the use of benzyllithium as a potent nucleophile offers a direct and

efficient route to these valuable compounds.

Benzyllithium is a highly reactive organolithium reagent that can be prepared from toluene or

its derivatives through deprotonation with a strong base, or from benzyl halides via reaction

with lithium metal or a lithium arene radical anion. Its nucleophilic character allows it to readily

react with a range of aryl electrophiles to construct the desired aryl benzyl ketone framework.

This document provides detailed application notes and experimental protocols for the synthesis

of aryl benzyl ketones utilizing benzyllithium with three principal classes of aryl electrophiles:

aryl Weinreb amides, aryl nitriles, and aryl esters.
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The overall synthetic strategy involves two main stages: the preparation of benzyllithium and

its subsequent reaction with a suitable aryl electrophile. The choice of the electrophile can

significantly impact the reaction conditions, yield, and substrate scope.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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